Cas no 2228385-05-3 (O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine)
O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
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- O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine
- EN300-1783116
- O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine
- 2228385-05-3
-
- Inchi: 1S/C10H13NO3/c1-7(14-11)10-6-12-8-4-2-3-5-9(8)13-10/h2-5,7,10H,6,11H2,1H3
- InChI Key: VCKPIYJHFGCPID-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(C)ON
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.7Ų
O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1783116-0.05g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-0.1g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-0.25g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-0.5g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-1.0g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1783116-2.5g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-5.0g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1783116-10.0g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1783116-1g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1783116-5g |
O-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]hydroxylamine |
2228385-05-3 | 5g |
$3687.0 | 2023-09-19 |
O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine
Introduction to O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine (CAS No. 2228385-05-3)
O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine (CAS No. 2228385-05-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.
The chemical structure of O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine is notable for its 1,4-benzodioxin moiety, which is a common scaffold in various bioactive molecules. The presence of this moiety often confers specific pharmacological properties, such as antioxidant and anti-inflammatory activities. Additionally, the ethylhydroxylamine group adds further complexity and reactivity to the molecule, making it a promising candidate for drug development.
Recent research has highlighted the potential therapeutic applications of O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine. Studies have shown that this compound exhibits significant antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine effectively scavenged free radicals and protected cells from oxidative damage.
Beyond its antioxidant properties, O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine has also shown promise in anti-inflammatory applications. Inflammatory responses are a key component of many chronic diseases, and compounds that can modulate these responses are highly sought after. Research conducted by a team at the University of California found that O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic properties of O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine have also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that the compound has favorable absorption and distribution profiles. However, further research is needed to optimize its bioavailability and metabolic stability. These aspects are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over time.
In addition to its potential therapeutic applications, O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine has been explored for its use in chemical synthesis and as a building block for more complex molecules. The unique reactivity of the ethylhydroxylamine group allows for a wide range of chemical transformations, making it a valuable intermediate in synthetic chemistry. For example, researchers at the Institute of Organic Chemistry have utilized this compound as a starting material for the synthesis of novel antiviral agents.
The safety profile of O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine is another important consideration for its development as a pharmaceutical product. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential to ensure its safe use in humans. Ongoing preclinical studies are focused on evaluating the long-term effects and potential side effects of O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine.
In conclusion, O-1-(2,3-dihydro-1,4-benzodioxin-2-yl)ethylhydroxylamine (CAS No. 2228385-05-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
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